Cas no 217972-52-6 (N-[5-(Aminosulfonyl)-1,3,4-thiadiazol-2-yl]-beta-alanine trifluoroacetate)

• Product Name: N-[5-(Aminosulfonyl)-1,3,4-thiadiazol-2-yl]-beta-alanine trifluoroacetate
• CAS No: 217972-52-6
• MF: C₅H₉N₅O₃S₂
• MW: 251.286657094955
• CID: 1409127
• Update Time: 2024-08-15

N-[5-(Aminosulfonyl)-1,3,4-thiadiazol-2-yl]-beta-alanine trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• N-[5-(Aminosulfonyl)-1,3,4-thiadiazol-2-yl]-beta-alanine trifluoroacetate
• Propanamide, 3-amino-N-[5-(aminosulfonyl)-1,3,4-thiadiazol-2-yl]-

• Inchi： 1S/C5H9N5O3S2/c6-2-1-3(11)8-4-9-10-5(14-4)15(7,12)13/h1-2,6H2,(H2,7,12,13)(H,8,9,11)
• InChI Key： HBVCBMSBBJBRRW-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(S(N)(=O)=O)S1)(=O)CCN

Computed Properties

• Exact Mass: 251.01487

Experimental Properties

• Density: 1.702±0.06 g/cm3(Predicted)
• PSA: 141.06
• pka: 6.57±0.50(Predicted)